Cas no 2172154-39-9 (7-chloro-2-cyclobutyl-4,6-difluoro-1,3thiazolo5,4-cpyridine)

• Product Name: 7-chloro-2-cyclobutyl-4,6-difluoro-1,3thiazolo5,4-cpyridine
• CAS No: 2172154-39-9
• MF: C₁₀H₇ClF₂N₂S
• MW: 260.690786600113
• CID: 6289484
• PubChem ID: 164664003
• Update Time: 2025-05-30

7-chloro-2-cyclobutyl-4,6-difluoro-1,3thiazolo5,4-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-cyclobutyl-4,6-difluoro-1,3thiazolo5,4-cpyridine
• 2172154-39-9
• EN300-1613382
• 7-chloro-2-cyclobutyl-4,6-difluoro-[1,3]thiazolo[5,4-c]pyridine

• Inchi： 1S/C10H7ClF2N2S/c11-5-6-7(9(13)15-8(5)12)16-10(14-6)4-2-1-3-4/h4H,1-3H2
• InChI Key： MBHSAUBRFXIOJE-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C2=C1N=C(C1CCC1)S2)F)F

Computed Properties

• Exact Mass: 259.9986534g/mol
• Monoisotopic Mass: 259.9986534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54Ų

Additional information on 7-chloro-2-cyclobutyl-4,6-difluoro-1,3thiazolo5,4-cpyridine

Recent Advances in the Study of 7-Chloro-2-cyclobutyl-4,6-difluoro-1,3-thiazolo[5,4-c]pyridine (CAS: 2172154-39-9)

The compound 7-chloro-2-cyclobutyl-4,6-difluoro-1,3-thiazolo[5,4-c]pyridine (CAS: 2172154-39-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase enzymes, which are critical targets in the treatment of various cancers and inflammatory diseases. The structural motif of the thiazolopyridine core, combined with the chloro, fluoro, and cyclobutyl substituents, contributes to its high binding affinity and selectivity. Computational modeling and X-ray crystallography studies have provided insights into the molecular interactions between this compound and its target proteins, revealing key binding sites and conformational changes.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of oncology. For instance, preclinical trials have shown that 7-chloro-2-cyclobutyl-4,6-difluoro-1,3-thiazolo[5,4-c]pyridine exhibits significant antiproliferative effects against several cancer cell lines, including those resistant to conventional therapies. The compound's ability to modulate signaling pathways such as PI3K/AKT and MAPK has been a focal point of recent investigations, suggesting its potential as a multi-targeted therapeutic agent.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of the compound. Researchers are exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance its bioavailability and reduce off-target effects. Additionally, synthetic routes for large-scale production are being refined to ensure cost-effectiveness and scalability for future clinical applications.

In conclusion, 7-chloro-2-cyclobutyl-4,6-difluoro-1,3-thiazolo[5,4-c]pyridine represents a promising candidate for further development in the pharmaceutical industry. Ongoing research is expected to elucidate its full therapeutic potential and address current limitations, paving the way for its transition from the laboratory to clinical trials.